![molecular formula C16H16O3S B589985 Methyl [(S)-diphenylmethanesulfinyl]acetate CAS No. 865811-65-0](/img/structure/B589985.png)
Methyl [(S)-diphenylmethanesulfinyl]acetate
Overview
Description
“Methyl [(S)-diphenylmethanesulfinyl]acetate” is a chemical compound with the molecular formula C16H16O3S . It has an average mass of 288.361 Da and a monoisotopic mass of 288.082001 Da .
Synthesis Analysis
The synthesis of similar compounds often involves esterification reactions . For instance, methyl acetate, a related compound, is produced by the esterification of acetic acid with methanol . In industrial settings, methyl acetate is produced by the carbonylation of methanol . Process intensification options in batch mode have been considered for a class of reactions, including the formation of methyl acetate .Molecular Structure Analysis
The molecular structure of “this compound” consists of carbon ©, hydrogen (H), oxygen (O), and sulfur (S) atoms . The exact structure would depend on the arrangement of these atoms and the bonds between them. For instance, in a related compound, methyl acetate, there are ten sigma (σ) bonds and one pi (π) bond .Physical And Chemical Properties Analysis
“this compound” is likely a colorless liquid, similar to methyl acetate . The density, boiling point, and other physical properties would depend on the specific structure of the compound .Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
methyl 2-[(S)-benzhydrylsulfinyl]acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16O3S/c1-19-15(17)12-20(18)16(13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-11,16H,12H2,1H3/t20-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JFMZFATUMFWKEA-FQEVSTJZSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CS(=O)C(C1=CC=CC=C1)C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)C[S@](=O)C(C1=CC=CC=C1)C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60652660 |
Source
|
| Record name | Methyl [(S)-diphenylmethanesulfinyl]acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60652660 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
288.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
63547-25-1, 865811-65-0 |
Source
|
| Record name | Modafinil ester | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0063547251 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Methyl [(S)-diphenylmethanesulfinyl]acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60652660 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | MODAFINIL ESTER | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5BAP7W5TXD | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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